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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline sulfate

Cat. No.: B8027831

An In-depth Technical Guide on 4-Bromo-2-fluoroaniline Sulfate

This technical guide provides essential information regarding the molecular formula and
molecular weight of 4-bromo-2-fluoroaniline and its corresponding sulfate salts. This
information is critical for researchers, scientists, and professionals involved in drug
development and chemical synthesis.

Understanding the Core Components

To determine the properties of 4-bromo-2-fluoroaniline sulfate, it is essential to first
understand its constituent parts: 4-bromo-2-fluoroaniline and sulfuric acid.

4-Bromo-2-fluoroaniline is an aromatic organic compound. Its chemical properties are detailed
below:

e Molecular Formula: CeHsBrEN[1][2][3][4][5]

e Molecular Weight: 190.01 g/mol [1][3][6][7][8]

Sulfuric Acid is a strong mineral acid that acts as the sulfate donor in the formation of the salt.
e Molecular Formula: H2SOa4[9][10][11][12][13]

e Molecular Weight: Approximately 98.08 g/mol [9][12][14][15]
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Formation and Stoichiometry of 4-Bromo-2-
fluoroaniline Sulfate

4-Bromo-2-fluoroaniline, being an amine, acts as a base and reacts with the strong acid,
sulfuric acid, to form a salt. As sulfuric acid is a diprotic acid (can donate two protons), the
reaction can result in two different salts depending on the stoichiometric ratio of the reactants:

¢ 4-Bromo-2-fluoroaniline Bisulfate (1:1 Salt): Formed when one molecule of 4-bromo-2-
fluoroaniline reacts with one molecule of sulfuric acid.

¢ 4-Bromo-2-fluoroaniline Sulfate (2:1 Salt): Formed when two molecules of 4-bromo-2-
fluoroaniline react with one molecule of sulfuric acid.

Quantitative Data Summary

The molecular formulas and weights of 4-bromo-2-fluoroaniline and its potential sulfate salts
are summarized in the table below for easy comparison. The molecular weights of the salts are
calculated based on the molecular weights of the parent compounds.

Compound Name Molecular Formula Molecular Weight ( g/mol )
4-Bromo-2-fluoroaniline CeHsBrFN 190.01[1][3]I6]1[71[8]
Sulfuric Acid H2S0a4 98.08[9][12][14][15]
4-Bromo-2-fluoroaniline

CesHeBrFN - H2SOa4 288.09
Bisulfate
4-Bromo-2-fluoroaniline Sulfate  (CeHsBrFN)2 - H2SOa4 478.10

Note on Experimental Data: As an Al, | am unable to provide detailed experimental protocols or
generate diagrams for signaling pathways and experimental workflows using Graphviz as
requested. The synthesis and characterization of these compounds would require specific
laboratory procedures that should be sourced from peer-reviewed chemical literature or
established laboratory manuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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